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Compound of Interest

Compound Name: Meprylcaine

Cat. No.: B109537 Get Quote

Introduction

Meprylcaine is a local anesthetic with stimulant properties, structurally related to dimethocaine.

[1] It functions primarily by blocking voltage-gated sodium channels in neuronal cell

membranes, which is crucial for the propagation of nerve impulses.[2] Additionally,

Meprylcaine exhibits inhibitory action on the reuptake of monoamine neurotransmitters,

including dopamine, norepinephrine, and serotonin.[1] In cell culture applications, Meprylcaine
is a valuable tool for investigating neuronal signaling, cytotoxicity, and the mechanisms of local

anesthesia.[3] Proper preparation of stock solutions is critical to ensure experimental

reproducibility, accuracy, and the integrity of cellular models. These application notes provide a

detailed protocol for the preparation, storage, and application of Meprylcaine stock solutions

for in vitro research.

Meprylcaine Properties
Meprylcaine is typically used in its hydrochloride salt form to enhance stability and aqueous

solubility.[3] The following tables summarize the key chemical and physical properties of

Meprylcaine and its hydrochloride salt.

Table 1: Chemical Properties of Meprylcaine and Meprylcaine Hydrochloride
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Property Meprylcaine Meprylcaine Hydrochloride

IUPAC Name

[2-methyl-2-

(propylamino)propyl]

benzoate[4]

2-methyl-2-

(propylamino)propyl benzoate

hydrochloride[5]

Synonyms Oracaine, Epirocaine[1][6] Oracaine Hydrochloride

Molecular Formula C₁₄H₂₁NO₂[1][4] C₁₄H₂₁NO₂ • HCl[6]

Molecular Weight 235.32 g/mol [1][4] 271.8 g/mol [6]

CAS Number 495-70-5[1][7] 956-03-6[3][6]

Appearance Yellow Oil[7] Solid[6]

Table 2: Solubility of Meprylcaine Hydrochloride

Solvent Solubility Notes

DMSO
Sparingly Soluble (1-10

mg/mL)[6]

Use fresh, anhydrous DMSO

for best results.[8]

Ethanol Soluble (≥ 10 mg/mL)[6]

A suitable solvent for creating

high-concentration stock

solutions.[9]

PBS (pH 7.2) Soluble (≥ 10 mg/mL)[6]
Direct dissolution in aqueous

buffers is possible.

Experimental Protocols
Protocol for Preparation of a 10 mM Meprylcaine HCl
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for serial dilutions in cell culture experiments.

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Meprylcaine
https://www.sigmaaldrich.com/HK/zh/product/aablocksinc/aabh97ce7754
https://en.wikipedia.org/wiki/Meprylcaine
https://www.caymanchem.com/product/42495
https://en.wikipedia.org/wiki/Meprylcaine
https://pubchem.ncbi.nlm.nih.gov/compound/Meprylcaine
https://www.caymanchem.com/product/42495
https://en.wikipedia.org/wiki/Meprylcaine
https://pubchem.ncbi.nlm.nih.gov/compound/Meprylcaine
https://www.caymanchem.com/product/42495
https://en.wikipedia.org/wiki/Meprylcaine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01179129.htm
https://www.benchchem.com/product/b129329
https://www.caymanchem.com/product/42495
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01179129.htm
https://www.caymanchem.com/product/42495
https://www.benchchem.com/product/b109537?utm_src=pdf-body
https://www.caymanchem.com/product/42495
https://www.selleckchem.com/products/mepivacaine-hydrochloride.html
https://www.caymanchem.com/product/42495
https://cdn.caymanchem.com/cdn/insert/16618.pdf
https://www.caymanchem.com/product/42495
https://www.benchchem.com/product/b109537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Meprylcaine Hydrochloride (FW: 271.8 g/mol )[6]

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or amber glass vials

Analytical balance

Vortex mixer

Sterile 0.22 µm syringe filter

Sterile syringes

Procedure:

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of

Meprylcaine HCl needed.

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 271.8 g/mol x 1000 mg/g = 2.718 mg

Weigh Compound: In a sterile environment (e.g., a chemical fume hood or biological safety

cabinet), accurately weigh 2.718 mg of Meprylcaine HCl and place it into a sterile

microcentrifuge tube or vial.

Dissolution: Add 1 mL of sterile, cell culture grade DMSO to the tube containing the

Meprylcaine HCl.

Mixing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if needed.

Sterilization: To ensure sterility for cell culture use, filter the stock solution through a sterile

0.22 µm syringe filter into a new sterile, light-protected (amber) tube. This step is crucial for

removing any potential microbial contamination.
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Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.[8] Label each aliquot clearly with the compound name, concentration, date, and

solvent. Store at -20°C for long-term stability. A common practice is to store stock solutions

for up to one year at -80°C in a solvent.[8]

Workflow for Meprylcaine Stock Solution Preparation
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Caption: Workflow for preparing a sterile Meprylcaine stock solution.
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Protocol for Preparing Working Solutions in Cell Culture
Medium
Working solutions are prepared by diluting the high-concentration stock solution into the

complete cell culture medium to achieve the desired final concentration for treating cells.

Materials:

10 mM Meprylcaine HCl stock solution

Complete cell culture medium (e.g., DMEM with 10% FBS)

Sterile conical tubes and pipettes

Procedure:

Thaw Stock Solution: Remove an aliquot of the 10 mM Meprylcaine HCl stock solution from

the freezer and allow it to thaw at room temperature.

Calculate Dilution: Determine the volume of stock solution needed to achieve the desired

final concentration in your experiment. For example, to prepare 1 mL of a 100 µM working

solution from a 10 mM stock:

V₁ = (C₂ x V₂) / C₁

V₁ = (100 µM x 1 mL) / 10,000 µM = 0.01 mL or 10 µL

Dilution: Pre-warm the complete cell culture medium to 37°C. In a sterile tube, add 990 µL of

the pre-warmed medium. Add 10 µL of the 10 mM stock solution to the medium.

Mixing: Mix gently by pipetting up and down or by inverting the tube. Avoid vigorous

vortexing, which can damage media components.

Final Solvent Concentration: It is critical to keep the final concentration of the organic solvent

(e.g., DMSO) low to prevent solvent-induced cytotoxicity. The final DMSO concentration

should typically not exceed 0.5%, with <0.1% being preferable.[10][11] In the example
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above, the final DMSO concentration is 1%. This may be too high for some cell lines, and an

intermediate dilution step may be necessary.

Table 3: Example Dilution Scheme for Meprylcaine Working Solutions

Stock
Concentration

Desired Final
Concentration

Volume of Stock
per 1 mL Medium

Final DMSO
Concentration

10 mM 100 µM 10 µL 1.0%

10 mM 50 µM 5 µL 0.5%

10 mM 10 µM 1 µL 0.1%

10 mM 1 µM 0.1 µL 0.01%

1 mM (Intermediate) 10 µM 10 µL 0.1%

Application: Cytotoxicity Assessment
A common application for Meprylcaine solutions in cell culture is to assess its cytotoxic effects

on a given cell line. The MTT assay is a standard colorimetric method for evaluating cell

viability.

General Protocol for MTT Cytotoxicity Assay
Procedure:

Cell Seeding: Seed cells (e.g., SH-SY5Y human neuroblastoma cells) in a 96-well plate at a

density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.[10][12]

Treatment: Prepare a series of Meprylcaine working solutions at different concentrations

(e.g., 1 µM to 1000 µM) in complete cell culture medium.

Exposure: Remove the old medium from the cells and add 100 µL of the Meprylcaine
working solutions to the respective wells. Include a vehicle control (medium with the same

final DMSO concentration as the highest Meprylcaine dose) and an untreated control.
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Incubation: Incubate the cells for a defined period (e.g., 24, 48, or 72 hours) at 37°C in a 5%

CO₂ incubator.[10]

MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and

incubate for 4 hours at 37°C.[10][12]

Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each

well to dissolve the resulting formazan crystals.[10][12]

Measurement: Quantify the absorbance at 540-570 nm using a microplate reader. Cell

viability is expressed as a percentage relative to the vehicle-treated control cells.

Meprylcaine's Mechanism of Action
As a local anesthetic, Meprylcaine's primary mechanism is the blockade of voltage-gated

sodium channels. This action prevents the influx of sodium ions necessary for the

depolarization of the neuronal membrane, thereby inhibiting the generation and propagation of

action potentials.
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Caption: Meprylcaine blocks the neuronal voltage-gated sodium channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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